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Compound of Interest

Compound Name: Trimethylborane

Cat. No.: B1581522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical support and standardized procedures for the safe

decontamination and cleanup of Trimethylborane (TMB) spills in a laboratory setting.

Trimethylborane is a pyrophoric and toxic gas, and all handling and emergency procedures

must be conducted with extreme caution by trained personnel.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Trimethylborane?

A1: Trimethylborane is a colorless, toxic, and pyrophoric gas.[1] The primary hazards are:

Pyrophoricity: It can spontaneously ignite upon contact with air.[1][2]

Toxicity: It is poisonous if inhaled, potentially causing corrosive injuries to the upper

respiratory tract.[2][3]

Violent Reactivity: It reacts violently with water and oxidizing agents.[1][2]

Q2: What immediate actions should be taken in the event of a Trimethylborane leak or spill?

A2: For any suspected leak or spill, immediate evacuation of the area is the top priority.

Activate the nearest fire alarm and contact your institution's emergency response team. Do not
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attempt to handle a large or uncontrolled release of Trimethylborane. For very small,

contained spills, trained personnel may proceed with the outlined decontamination procedures.

Q3: What personal protective equipment (PPE) is required for handling a Trimethylborane
spill?

A3: A comprehensive PPE setup is crucial. This includes:

Flame-resistant lab coat.

Chemical-resistant gloves (ensure compatibility with TMB and quenching solvents).

Splash-proof chemical goggles and a face shield.

In case of potential inhalation, a self-contained breathing apparatus (SCBA) is mandatory.[4]

Q4: Can water be used to extinguish a Trimethylborane fire?

A4: No. Trimethylborane reacts violently with water, which can exacerbate the situation.[1][2]

Use of a Class D dry powder extinguisher (for metal fires) or carbon dioxide (CO2) extinguisher

is recommended for controlling secondary fires, but the primary goal for a gas leak is to stop

the flow of gas if it can be done safely.[2]

Q5: How should I dispose of the waste generated from a Trimethylborane spill cleanup?

A5: All waste from the cleanup, including used absorbent materials and neutralized residues,

must be treated as hazardous waste.[5] The final neutralized solution should be collected in a

properly labeled, sealed container. Follow your institution's and local regulations for the

disposal of boron-containing chemical waste.[1][6]
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Problem Possible Cause Solution

Ignition of the spill upon

contact with air.

Trimethylborane is pyrophoric

and auto-ignites at

concentrations above a certain

threshold.[1][7]

Immediately evacuate the area

and contact emergency

services. Do not attempt to

extinguish a large fire without

proper training and equipment.

For very small, localized

ignitions, a Class D fire

extinguisher or smothering with

a large volume of dry sand

may be attempted by trained

personnel.

Violent reaction during the

quenching process.

The quenching agent (e.g.,

isopropanol) was added too

quickly or without sufficient

cooling.

Immediately cease addition of

the quenching agent. If the

reaction is escalating,

evacuate the area. For

controllable reactions, ensure

the reaction vessel is in an ice

bath and add the quenching

agent extremely slowly

(dropwise) with vigorous

stirring.

White smoke or powder is

observed.

Trimethylborane is reacting

with moisture in the air to form

boron oxides.[6]

This indicates an ongoing

reaction. Proceed with caution

and ensure adequate

ventilation (fume hood). The

decontamination procedure will

address the resulting boron

compounds.

The spill is spreading rapidly.

Trimethylborane is a gas at

room temperature and will

disperse quickly.

Evacuate the immediate area

and prevent entry. Increase

ventilation in a controlled

manner (e.g., through a fume

hood) to direct the gas away

from personnel.
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Quantitative Data Summary
While specific kinetic and thermodynamic data for the reaction of Trimethylborane with

common quenching agents is not readily available in public literature, the following table

summarizes its key physical and chemical properties. This information is critical for

understanding its behavior and planning a safe response.

Property Value Reference

Chemical Formula B(CH₃)₃ [1]

Molar Mass 55.92 g/mol [1][7]

Appearance Colorless gas [1]

Boiling Point -20.2 °C [1]

Melting Point -161.5 °C [1]

Autoignition Temperature
Pyrophoric (ignites

spontaneously in air)

Solubility in Water Reacts violently [1][2]

Detailed Experimental Protocols
Small Spill Decontamination Protocol (Less than 1g)
This procedure should only be performed by trained personnel in a well-ventilated fume hood.

Materials:

Dry, inert absorbent material (e.g., sand, diatomaceous earth, or sodium bicarbonate).

Quenching solution: 1:1 mixture of isopropanol and an inert solvent (e.g., toluene or hexane).

Dry ice/acetone bath.

Stir plate and stir bar.
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Schlenk flask or three-neck round-bottom flask equipped with a dropping funnel and a

nitrogen inlet.

Appropriate PPE (see FAQ Q3).

Procedure:

Containment: Immediately cover the spill with a generous amount of dry sand or other inert

absorbent material to smother the pyrophoric reaction with air.

Transfer: Carefully transfer the absorbent material containing the spilled Trimethylborane
into a Schlenk flask or a three-neck round-bottom flask under a nitrogen atmosphere. The

flask should contain a stir bar.

Inerting and Cooling: Place the flask in a dry ice/acetone bath to cool it to approximately -78

°C. Purge the flask with nitrogen gas.

Quenching: Slowly add the quenching solution (1:1 isopropanol/inert solvent) to the flask

dropwise from a dropping funnel with vigorous stirring. The rate of addition should be

controlled to prevent a rapid temperature increase or excessive gas evolution.

Warming and Neutralization: Once the addition is complete and the initial vigorous reaction

has subsided, allow the mixture to slowly warm to room temperature while continuing to stir

under a nitrogen atmosphere.

Final Hydrolysis: After the mixture has reached room temperature, slowly and cautiously add

water dropwise to hydrolyze any remaining borane esters.

Waste Collection: The final solution should be neutralized to a pH between 6 and 8 with a

weak acid (e.g., citric acid) or base as needed. Transfer the neutralized waste to a clearly

labeled hazardous waste container.

Visualizations
Logical Relationship for Trimethylborane Spill
Decontamination
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Caption: Workflow for Trimethylborane spill response.

Experimental Workflow for Small Spill Decontamination
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Caption: Step-by-step experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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